Cas no 866594-61-8 ((3aS,4R,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one)

• Product Name: (3aS,4R,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one
• CAS No: 866594-61-8
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 1059972
• PubChem ID: 11571837
• Update Time: 2025-05-20

(3aS,4R,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (3aS,4R,6aR)-Tetrahydro-4-methoxyfuro[3,4-b]furan-2(3H)-one
• (3aR,4S,6aS)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one
• (3aS,4R,6aR)-Tetrahy
• (3aS,4R,6aR)-4-Methoxytetrahydrofuro[3,4-b]furan-2(3H)-one
• starbld0001103
• SCHEMBL8077875
• (3aS,4R,6aR)-4-methoxy-3a,4,6,6a-tetrahydro-3H-furo[2,3-c]furan-2-one
• 866594-61-8
• (3aS,4R,6aR)-4-methoxy-hexahydrofuro[3,4-b]furan-2-one
• DTXSID301188395
• DB-299677
• (3aS,4R,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one

• Inchi： 1S/C7H10O4/c1-9-7-4-2-6(8)11-5(4)3-10-7/h4-5,7H,2-3H2,1H3/t4-,5-,7+/m0/s1
• InChI Key： LQEIOPTZKCKTPQ-KZLJYQGOSA-N
• SMILES： O1C[C@H]2[C@H](CC(=O)O2)[C@@H]1OC

Computed Properties

• Exact Mass: 158.05800
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: -0.07920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans

Additional information on (3aS,4R,6aR)-Tetrahydro-4-methoxyfuro3,4-bfuran-2(3H)-one

Compound CAS No. 866594-61-8: (3aS,4R,6aR)-Tetrahydro-4-methoxyfuro[3,4-b]furan-2(3H)-one

The compound CAS No. 866594-61-8, also known as Tetrahydro-4-methoxyfuro[3,4-b]furan-2(3H)-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and natural product synthesis. This compound belongs to the class of tetrahydrofuran derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound features a furo[3,4-b]furan skeleton with a methoxy group at the 4-position and a keto group at the 2-position. These structural elements contribute to its intriguing chemical behavior and biological interactions.

Recent studies have highlighted the importance of tetrahydrofuran derivatives in drug discovery and development. The methoxy group in this compound plays a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the keto group enhances its ability to participate in hydrogen bonding, which is essential for interactions with biological targets. These findings underscore the potential of this compound as a lead molecule in the design of novel therapeutic agents.

The synthesis of Tetrahydro-4-methoxyfuro[3,4-b]furan-2(3H)-one involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have employed strategies such as ring-closing metathesis, enzymatic catalysis, and stereoselective synthesis to achieve high yields and optimal stereochemical control. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring related compounds with diverse functional groups.

From a biological standpoint, this compound has shown promising activity in various assays. For instance, it exhibits moderate inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, preliminary studies suggest that it may possess antioxidant properties, which could be exploited in the treatment of oxidative stress-related disorders.

One of the most exciting aspects of this compound is its ability to serve as a scaffold for further chemical modifications. By introducing additional substituents or altering the stereochemistry at specific positions, researchers can generate a library of analogs with tailored properties. This approach is particularly valuable in drug discovery programs where structural diversity is critical for identifying novel bioactive molecules.

In conclusion, CAS No. 866594-61-8, or Tetrahydro-4-methoxyfuro[3,4-b]furan-2(3H)-one, represents a fascinating example of how natural product-inspired compounds can drive innovation in medicinal chemistry. Its unique structure, coupled with its promising biological profile and versatile synthetic routes, positions it as a valuable tool for researchers in both academia and industry.